Cas no 66778-17-4 (Esculin sesquihydrate)

• Product Name: Esculin sesquihydrate
• CAS No: 66778-17-4
• MF: C₁₅H₁₈O₁₀
• MW: 358.297425746918
• MDL: MFCD00006879
• CID: 90347
• PubChem ID: 24845257
• Update Time: 2025-05-24

Esculin sesquihydrate Chemical and Physical Properties

Names and Identifiers

• Esculin sesquihydrate
• 6,7-Dihydroxycoumarin 6-glucoside sesquihydrate
• 7-hydroxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-2-one,hydrate
• AESCULUS HIPPPOCASTANUM EXTRACT
• Esculin hydrate
• 6,7-DihydroxycouMarin-6-glucoside
• Aesculin
• Bicolorin
• EnallachroMe
• ESCULIN
• PolychroMe
• 7-Hydroxycoumarin-6-yl β-D-Glucopyranoside Sesquihydrate
• 6-(beta-D-Glucopyranosyloxy)-7-hydroxy-2H-1-benzopyran-2-one hydrate
• Q27140313
• Esculetin-6-beta-D-glucopyranoside
• MLS002695944
• Esculin hydrate, analytical standard
• 7-hydroxy-6-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-2H-chromen-2-one hydrate
• CHEBI:73111
• Esculin hydrate, >=98%
• SR-01000633930
• AKOS025310104
• SR-01000633930-4
• Esculin Sesquihydrate min. 97.5%, DAB, for biochemistry
• SMR001562115
• SCHEMBL829959
• AS-11688
• Esculin hydrate, >=98.0% (HPLC)
• 7-Hydroxy-2-oxo-2H-1-benzopyran-6-yl beta-D-glucopyranoside--water (1/1)
• Esculin (hydrate)
• DTXSID60583344
• MFCD00149492
• CHEMBL1718108
• Esculin sesquihydrate, p.a., 98%
• Aesculin hydrate
• 7-hydroxy-2-oxo-2H-chromen-6-yl beta-D-glucopyranoside--water (1/1)
• 7-hydroxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-2-one;hydrate
• 66778-17-4
• 7-hydroxy-6-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)-2H-chromen-2-one hydrate
• 1217453-54-7
• Esculin sesquihydrate, tested according to DAB
• Esculinsesquihydrate
• DA-63283
• ME10539
• 6,7-Dihydroxycoumarine-6-glucopyranoside;Esculetin-6-b-D-glucopyranoside;Aesculin;Aesculinum

• MDL： MFCD00006879
• Inchi： 1S/C15H16O9.H2O/c16-5-10-12(19)13(20)14(21)15(24-10)23-9-3-6-1-2-11(18)22-8(6)4-7(9)17;/h1-4,10,12-17,19-21H,5H2;1H2/t10-,12-,13+,14-,15-;/m1./s1
• InChI Key： CQYPGSKIFJFVDQ-QWFKVUSTSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C(=CC2=C(C=CC(=O)O2)C=1)O.O
• BRN： 95387

Computed Properties

• Exact Mass: 358.09000
• Monoisotopic Mass: 358.08999677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 51
• Rotatable Bond Count: 6
• Complexity: 495
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 295

Experimental Properties

• Color/Form: White powder
• Density: 0.791 g/mL at 20 °C
• Melting Point: 203-205 °C
• Boiling Point: 697.7 °C at 760 mmHg
• Flash Point: 262.8 °C
• Solubility: methanol: 50 mg/mL hot, clear to very faintly turbid, yellow-green fluoresc.
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 159.05000
• LogP: -1.38700
• Solubility: Slightly soluble in water.
• Merck: 3698
• Sensitiveness: Air Sensitive & Hygroscopic

Esculin sesquihydrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2924 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-20/21/22-34-68/20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39; S45; S36/37
• FLUKA BRAND F CODES：3-10-23
• RTECS：DJ3085000
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Risk Phrases：R11; R20/21/22; R34; R68/20/21/22; R36/37/38
• TSCA：Yes
• Storage Condition：Sealed storage.

Additional information on Esculin sesquihydrate

Recent Advances in Esculin Sesquihydrate (66778-17-4) Research: A Comprehensive Review

Esculin sesquihydrate (CAS: 66778-17-4), a naturally occurring coumarin glycoside, has garnered significant attention in recent years due to its diverse pharmacological properties. This research briefing synthesizes the latest findings on esculin sesquihydrate, focusing on its chemical properties, biological activities, and potential therapeutic applications. The compound, primarily derived from the bark of Aesculus hippocastanum (horse chestnut), has been the subject of numerous studies exploring its anti-inflammatory, antioxidant, and antimicrobial effects.

Recent studies have elucidated the molecular mechanisms underlying esculin sesquihydrate's biological activities. A 2023 study published in the Journal of Natural Products demonstrated its potent inhibitory effects on NF-κB signaling pathways, suggesting potential applications in chronic inflammatory diseases. The compound's unique chemical structure, featuring a glucose moiety attached to a coumarin backbone, contributes to its enhanced solubility and bioavailability compared to other coumarin derivatives.

In the field of neurodegenerative diseases, esculin sesquihydrate has shown promising neuroprotective effects. Research conducted at the University of Tokyo revealed its ability to cross the blood-brain barrier and reduce oxidative stress in neuronal cells. These findings, published in Neuropharmacology (2024), position esculin sesquihydrate as a potential candidate for Alzheimer's disease therapy, particularly due to its dual action as both an antioxidant and acetylcholinesterase inhibitor.

The compound's antimicrobial properties have also been extensively studied. A recent multicenter study demonstrated esculin sesquihydrate's efficacy against methicillin-resistant Staphylococcus aureus (MRSA) strains, with minimal cytotoxicity to human cells. This research, featured in the European Journal of Medicinal Chemistry (2024), highlights the compound's potential as a novel antibiotic scaffold, especially in the face of growing antimicrobial resistance.

From a pharmaceutical development perspective, significant progress has been made in optimizing esculin sesquihydrate formulations. A 2024 patent application describes a novel nanoparticle delivery system that enhances the compound's stability and targeted delivery. This technological advancement addresses previous challenges related to esculin sesquihydrate's relatively short half-life in physiological conditions.

Despite these promising developments, challenges remain in translating esculin sesquihydrate research into clinical applications. Current studies are focusing on comprehensive toxicological evaluations and pharmacokinetic optimization. The scientific community anticipates that ongoing phase I clinical trials (expected completion in 2025) will provide crucial data regarding the compound's safety profile in humans.

In conclusion, esculin sesquihydrate (66778-17-4) represents a multifaceted compound with significant therapeutic potential across various medical domains. The convergence of recent findings in inflammation modulation, neuroprotection, and antimicrobial activity positions this natural product as a promising candidate for future drug development. Continued research efforts should focus on mechanistic studies, formulation optimization, and clinical translation to fully realize esculin sesquihydrate's medical potential.